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Compound Focus: 2-Fluoropropane
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Chemical Profile of 2-Fluoropropane

The table below summarizes the key identifiers and properties of 2-flueropropane, also known as isopropyl

fluoride [1] [2].

Property

Value / Description

Chemical Formula

Molecular Weight

CAS Registry Number

Other Names

IUPAC Standard InChlKey

Appearance

Boiling Point

Melting Point

Density

CsH/F [1][2]

62.09 g/mol [2]

420-26-8 [1] [2]

Isopropyl fluoride; iso-CsH7F [1] [2]

PRNZBCYBKGCOFI-UHFFFAOYSA-N [1]

Colourless, flammable gas [2]

~-10°C[2]

~-133°C[2]

0.969 (presumably g/mL) [2]
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Synthesis via Catalytic Hydrofluorination

A primary method for synthesizing alkyl fluorides like 2-fluoropropane is the direct addition of hydrogen
fluoride (HF) to alkenes [3].

¢ Reaction Principle: The reaction follows Markovnikov's rule, where the electrophilic proton (H*) from
HF adds first to the less substituted carbon of the double bond, and the nucleophilic fluoride ion (F~)
adds to the more substituted carbon, forming the monofluoro-derivative [3].

e Catalytic System: The process can be carried out in the gas phase over solid catalysts or in the
liquid phase, often in the presence of catalysts such as antimony halides [3]. These catalysts help
generate a more reactive fluoride ion source for the reaction.

¢ Specific Protocol for Propylene: According to the search results, propylene can be hydrofluorinated
in the liquid phase under the influence of HF at 0°C for 2 hours, yielding 2-fluoropropane in
approximately 60% yield [3].

Experimental Workflow for Synthesis

The diagram below outlines the general workflow for the catalytic synthesis of 2-fluoropropane from

propylene, based on the described methodology [3].
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Gtart: Propylene FeecD (Anhydrous HF) (Catalyst (e.g., Sb halidesD

Reaction Conditions:
~0°C, 2 hours

(Reaction Mixture)

(Product IsoIatiorD

End: 2-Fluoropropane
(Yield: ~60%)

Click to download full resolution via product page

Critical Safety & Handling Notes

Working with the materials in this synthesis requires extreme caution.

¢ Hydrogen Fluoride (HF): Anhydrous HF is a highly toxic, corrosive, and hazardous gas and liquid.
It requires specialized equipment (e.g., HF-resistant metals like Monel), stringent personal protective
equipment (PPE), and must be used in a well-ventilated fume hood with proper emergency protocols
for exposure [3].

e 2-Fluoropropane: This compound is highly flammable [2]. Standard precautions for handling
flammable gases must be followed, including working away from ignition sources and ensuring proper
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ventilation.

Guidance for Further Research

The search results lack detailed modern catalytic applications for 2-fluoropropane. To find more specific
protocols, you may find it helpful to:
e Consult Specialized Databases: Search in-depth scientific databases like Reaxys or SciFinder for
specific journal articles or experimental procedures.
¢ Refine Your Search: Use terms such as "continuous flow hydrofluorination,” "catalytic synthesis of
isopropyl fluoride,” or "heterogeneous catalysis for alkyl fluoride synthesis" to find more recent and
detailed methodologies.
o Explore Alternative Methods: Investigate other fluorination strategies that might be used in drug

development, such as nucleophilic fluorination using metal fluorides (e.g., KF, CsF) or electrophilic
fluorination reagents (e.g., Selectfluor).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s748858?utm_src=pdf-bulk
https://www.smolecule.com/products/s748858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

